molecular formula C10H11NO B8570020 5-Methyl-5-vinyl-4,5-dihydro-benzo[d]isoxazole

5-Methyl-5-vinyl-4,5-dihydro-benzo[d]isoxazole

Cat. No. B8570020
M. Wt: 161.20 g/mol
InChI Key: FUAFCVZUVACWPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-5-vinyl-4,5-dihydro-benzo[d]isoxazole is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methyl-5-vinyl-4,5-dihydro-benzo[d]isoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methyl-5-vinyl-4,5-dihydro-benzo[d]isoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Methyl-5-vinyl-4,5-dihydro-benzo[d]isoxazole

Molecular Formula

C10H11NO

Molecular Weight

161.20 g/mol

IUPAC Name

5-ethenyl-5-methyl-4H-1,2-benzoxazole

InChI

InChI=1S/C10H11NO/c1-3-10(2)5-4-9-8(6-10)7-11-12-9/h3-5,7H,1,6H2,2H3

InChI Key

FUAFCVZUVACWPG-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2=C(C=C1)ON=C2)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 21 (177 mg, 1.078 mmol) in ethanol (15 mL) under a nitrogen atmosphere was added a solution of hydroxylamine hydrochloride (741 mg, 10.66 mmol, 10 eq.) in water (1 mL). The reaction mixture was heated to reflux at 115° C. for 1 hour. Water was then added to the mixture until it became cloudy and the aqueous mixture was extracted with methylene chloride/ethyl ether (1:2, 4×). The organic layers were then combined and washed with saturated sodium bicarbonate solution (1×) and brine (1×), dried over magnesium sulfate, filtered and concentrated in vacuo to give 23 (159.7 mg, 0.99 mmol, 92%) as an oil. The product was used in the next reaction without further purification: 1H NMR (CDCl3) δ 8.03 (1H, s), 6.52 (1H, dd, J=0.6, 10 Hz), 5.87 (1H, d, J=10 Hz), 5.81 (1H, d, J=10.6 Hz), 5.04 (1H, dd, J=0.6, 18.3 Hz), 5.00 (1H, dd, J=1.2, 11.4 Hz), 2.69 (2H, dd, J=16.2, 34.8 Hz) 1.23 (3H, s); 13C NMR (CDCl3) δ 165.0, 148.8, 143.6, 141.6, 114.4, 112.7, 109.5, 40.4, 31.4, 26.0; MS (ESI+) m/z 162.1 [M+H]+, HRMS (ESI+) calcd for C10H11NO+H 162.0919. found 169.0913.
Name
21
Quantity
177 mg
Type
reactant
Reaction Step One
Quantity
741 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Yield
92%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.